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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphate

Cat. No.: B1206849 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical reagents is paramount. This document provides critical safety

protocols and logistical information for the use of Tris(trimethylsilyl) phosphate, a highly

flammable and irritant organophosphate compound. Adherence to these guidelines is essential

for minimizing risk and ensuring laboratory safety.

Hazard Identification and Classification
Tris(trimethylsilyl) phosphate is classified as a hazardous substance.[1] It is a highly

flammable liquid and vapor that can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][3]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
GHS02 (Flame) Danger

H225: Highly

flammable liquid and

vapour[2][3]

Skin irritation

(Category 2)

GHS07 (Exclamation

mark)
Warning

H315: Causes skin

irritation[2][4]

Serious eye irritation

(Category 2A)

GHS07 (Exclamation

mark)
Warning

H319: Causes serious

eye irritation[2][4]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

mark)
Warning

H335: May cause

respiratory irritation[2]

[3]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to mitigate exposure risks. The following

table outlines the recommended PPE for handling Tris(trimethylsilyl) phosphate.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary for splash hazards.

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[5]

Skin

Chemical-resistant gloves.

Protective clothing to prevent

skin exposure.

Wear compatible chemical-

resistant gloves.[2] Nitrile

gloves are a common choice

for handling

organophosphates. Wear a lab

coat or chemical-resistant

apron.

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A respirator is recommended,

especially when handling in

poorly ventilated areas or for

extended periods.[2] Use a

respirator with an appropriate

filter for organic vapors.

Safe Handling and Storage Protocol
Handling:

Avoid all contact with skin, eyes, and clothing.[2][4]

Do not breathe vapors or mist.[4]

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][3]

Ground/bond container and receiving equipment to prevent electrostatic discharge.[3]

Wash hands thoroughly after handling.[2]

Storage:
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Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Store in a cool place.[3][5]

Keep away from incompatible materials such as acids, alcohols, oxidizing agents, and

peroxides.[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician.[2]

[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately consult an

ophthalmologist.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
http://www.fjcxtech.com/Public/Uploads/MSDS-TMSP%20EN(1).pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
http://www.fjcxtech.com/Public/Uploads/MSDS-TMSP%20EN(1).pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8723.0-msds.pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
https://www.biosynth.com/Files/MSDS/FT/61/MSDS_FT61197_5000_EN.pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
https://www.biosynth.com/Files/MSDS/FT/61/MSDS_FT61197_5000_EN.pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain

the spill.[3]

Collect: Collect the absorbed material into a suitable, closed container for disposal.[2][5]

Clean: Clean the spill area thoroughly.

Disposal:

Dispose of Tris(trimethylsilyl) phosphate and its containers in accordance with local,

regional, national, and international regulations.[2]

Do not dispose of into drains or the environment.[2]

Engage a licensed professional waste disposal service to dispose of this material.[3][5]

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling Tris(trimethylsilyl)
phosphate in a laboratory setting.
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Caption: Safe handling workflow for Tris(trimethylsilyl) phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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